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Compound of Interest

Compound Name: AS2863619 free base

Cat. No.: B10818494 Get Quote

Technical Support Center: AS2863619
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the long-term stability of AS2863619 in solution.

Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed

experimental protocols to ensure the consistent performance of AS2863619 in your

experiments.

Solubility and Storage Recommendations
Proper storage and handling of AS2863619 are critical for maintaining its biological activity and

ensuring reproducible experimental results.

Solubility Data:
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Solvent Solubility Concentration Notes

DMSO 10 mM[1][2] - -

DMSO 60 mg/mL 148.06 mM[3]

Use fresh, moisture-

free DMSO as

moisture can reduce

solubility.[3]

DMSO 81 mg/mL 199.88 mM[3]

Use fresh, moisture-

free DMSO as

moisture can reduce

solubility.

DMSO 250 mg/mL 616.92 mM

Ultrasonic agitation

may be needed. Use

newly opened,

hygroscopic DMSO

for best results.

Water ≥ 100 mg/mL 246.77 mM

Solubility is high, but

the saturation point is

not specified.

Water 81 mg/mL - -

Water 50 mg/mL - -

Ethanol 4 mg/mL - -

Ethanol <1 mg/mL - -

Storage Conditions and Stability:
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Form
Storage
Temperature

Stability Source

Solid Powder -20°C ≥ 4 years Cayman Chemical

Solid Powder -20°C 3 years Selleck Chemicals

Solid Powder -20°C 12 Months Probechem

Solid Powder 4°C 6 Months Probechem

In Solvent -80°C 1 year Selleck Chemicals

In Solvent -80°C 6 months
MedchemExpress,

Probechem

In Solvent -20°C 1 month
Selleck Chemicals,

MedchemExpress

In Solvent -20°C 6 Months Probechem

Troubleshooting Guide
This guide addresses common issues that may arise when working with AS2863619 in

solution.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

- Solvent quality is poor (e.g.,

contains water).- Storage

temperature is too high.-

Solution has undergone

multiple freeze-thaw cycles.

- Use fresh, anhydrous DMSO

to prepare stock solutions.-

Store stock solutions at -80°C

for long-term stability.- Aliquot

the stock solution into single-

use vials to avoid repeated

freeze-thaw cycles.

Inconsistent experimental

results

- Degradation of AS2863619 in

working solution.- Inaccurate

concentration of the stock

solution.

- Prepare fresh working

solutions from a frozen stock

for each experiment.- For in

vivo studies, prepare the

working solution on the day of

use.- Periodically check the

concentration of the stock

solution using analytical

methods like HPLC.

Difficulty dissolving the

compound

- Insufficient solvent volume.-

Inadequate mixing.

- Ensure you are using the

correct solvent and volume as

per the solubility data.- Use

vortexing or sonication to aid

dissolution, especially for

higher concentrations in

DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of AS2863619?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of AS2863619. It is soluble in DMSO at concentrations up to

250 mg/mL (616.92 mM). For aqueous-based assays, further dilution into your experimental

buffer is necessary.

Q2: How should I store the solid compound and its stock solutions?
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A2: The solid form of AS2863619 should be stored at -20°C, where it is stable for at least three

to four years. Stock solutions in DMSO should be aliquoted and stored at -80°C for up to one

year or at -20°C for shorter periods (up to one month). It is crucial to avoid repeated freeze-

thaw cycles.

Q3: Can I dissolve AS2863619 directly in aqueous buffers?

A3: While AS2863619 has some solubility in water, it is generally recommended to first prepare

a concentrated stock solution in an organic solvent like DMSO and then dilute it into your

aqueous experimental medium. This ensures complete dissolution and accurate final

concentrations. When diluting into aqueous solutions, do so dropwise while vortexing to

prevent precipitation.

Q4: Is AS2863619 stable in cell culture media?

A4: The stability of AS2863619 in cell culture media over extended periods has not been

extensively reported in the provided search results. For long-term experiments (e.g., several

days), it is advisable to refresh the media with freshly diluted compound periodically to maintain

a consistent effective concentration.

Q5: Are there any known degradation pathways for AS2863619?

A5: Specific degradation pathways for AS2863619 in solution are not detailed in the available

literature. As with many small molecules, hydrolysis and oxidation are potential degradation

routes, especially in aqueous solutions at non-neutral pH or upon exposure to light and air.

Storing solutions protected from light and under inert gas can be considered for long-term

stability studies.

Experimental Protocols & Visualizations
Protocol for Preparing AS2863619 Stock Solution
A standardized protocol is essential for reproducible results.
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Preparation of AS2863619 Stock Solution

Equilibrate AS2863619 solid to room temperature

Weigh the required amount of solid

Add anhydrous DMSO to the desired concentration

Vortex or sonicate until fully dissolved

Aliquot into single-use vials

Store at -80°C
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AS2863619 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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